Cas no 2248292-55-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-propylphenyl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-propylphenyl)acetate
• CAS No: 2248292-55-7
• MF: C₁₉H₁₇NO₄
• MW: 323.342585325241
• CID: 5798340
• PubChem ID: 165728009
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-propylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248292-55-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-propylphenyl)acetate
• EN300-6516525

• Inchi： 1S/C19H17NO4/c1-2-5-13-8-10-14(11-9-13)12-17(21)24-20-18(22)15-6-3-4-7-16(15)19(20)23/h3-4,6-11H,2,5,12H2,1H3
• InChI Key： XJGVPRVBVAJZRI-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC(=CC=1)CCC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 323.11575802g/mol
• Monoisotopic Mass: 323.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-propylphenyl)acetate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-propylphenyl)acetate (CAS: 2248292-55-7)

Recent studies on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-propylphenyl)acetate (CAS: 2248292-55-7) have highlighted its potential as a novel bioactive compound in pharmaceutical and chemical biology research. This ester derivative, characterized by its unique isoindole-1,3-dione scaffold and propylphenyl moiety, has garnered attention due to its promising pharmacological properties, including anti-inflammatory and enzyme inhibitory activities. The compound's structural features suggest potential applications in drug development, particularly in targeting specific metabolic pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The research demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-propylphenyl)acetate exhibits a 50% inhibitory concentration (IC50) of 0.8 μM against COX-2, with minimal effects on COX-1, indicating its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Molecular docking simulations further revealed its binding affinity for the COX-2 active site, supported by hydrogen bonding with key residues.

Further investigations into the compound's pharmacokinetic properties were reported in a 2024 Bioorganic & Medicinal Chemistry Letters article. The study utilized in vitro metabolic stability assays with human liver microsomes, showing a half-life (t1/2) of 45 minutes and moderate plasma protein binding (82%). These findings suggest the need for structural optimization to improve metabolic stability while maintaining target engagement. Additionally, preliminary in vivo studies in murine models demonstrated dose-dependent anti-inflammatory effects at 10-50 mg/kg doses, with reduced edema formation in carrageenan-induced paw inflammation tests.

The synthetic accessibility of 2248292-55-7 has also been explored, with recent advances in green chemistry approaches. A 2023 Organic Process Research & Development publication detailed a solvent-free mechanochemical synthesis achieving 78% yield, significantly reducing environmental impact compared to traditional solution-phase methods. This development enhances the compound's appeal for scalable production in pharmaceutical applications.

Current research directions focus on structure-activity relationship (SAR) studies to optimize both potency and drug-like properties. Several analogs have been synthesized by modifying the propylphenyl group or the isoindole-1,3-dione core, with preliminary data suggesting improved metabolic stability when introducing electron-withdrawing substituents. These ongoing investigations position 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-propylphenyl)acetate as a promising lead compound for developing new therapeutic agents targeting inflammation and related pathologies.